Cas no 148527-86-0 (Adenosine, 2-[(2-phenylethyl)thio]-)

• Product Name: Adenosine, 2-[(2-phenylethyl)thio]-
• CAS No: 148527-86-0
• MF: C₁₈H₂₁N₅O₄S
• MW: 403.45544219017
• CID: 1320031
• Update Time: 2024-08-18

Adenosine, 2-[(2-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-[(2-phenylethyl)thio]-

• Inchi： 1S/C18H21N5O4S/c19-15-12-16(22-18(21-15)28-7-6-10-4-2-1-3-5-10)23(9-20-12)17-14(26)13(25)11(8-24)27-17/h1-5,9,11,13-14,17,24-26H,6-8H2,(H2,19,21,22)/t11-,13-,14-,17-/m1/s1
• InChI Key： CXOXIPPSARAPHK-LSCFUAHRSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(SCCC4=CC=CC=C4)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 403.13163

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• Melting Point: 205 °C (decomp)
• Boiling Point: 785.2±70.0 °C(Predicted)
• PSA: 139.54
• pka: 13.08±0.70(Predicted)